Cas no 1261902-67-3 (N-[3-(2,4-Dioxo-1H-pyrimidin-5-yl)phenyl]methanesulfonamide)

• Product Name: N-[3-(2,4-Dioxo-1H-pyrimidin-5-yl)phenyl]methanesulfonamide
• CAS No: 1261902-67-3
• MF: C₁₁H₁₁N₃O₄S
• MW: 281.287740945816
• MDL: MFCD18316665
• CID: 5187698
• Update Time: 2025-06-11

N-[3-(2,4-Dioxo-1H-pyrimidin-5-yl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,4)-Dihydroxy-5-(3-methylsulfonylaminophenyl)pyrimidine
• N-[3-(2,4-Dioxo-1H-pyrimidin-5-yl)phenyl]methanesulfonamide

• MDL： MFCD18316665
• Inchi： 1S/C11H11N3O4S/c1-19(17,18)14-8-4-2-3-7(5-8)9-6-12-11(16)13-10(9)15/h2-6,14H,1H3,(H2,12,13,15,16)
• InChI Key： DNBXGYYATGHFHI-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1=CNC(NC1=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 521
• XLogP3: -0.4
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-[3-(2,4-Dioxo-1H-pyrimidin-5-yl)phenyl]methanesulfonamide

N-[3-(2,4-Dioxo-1H-pyrimidin-5-yl)phenyl]methanesulfonamide: A Comprehensive Overview

The compound CAS No. 1261902-67-3, also known as N-[3-(2,4-Dioxo-1H-pyrimidin-5-yl)phenyl]methanesulfonamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential utility in drug development and material science. The molecule consists of a methanesulfonamide group attached to a phenyl ring, which is further substituted with a 2,4-dioxo-pyrimidine moiety. This combination of functional groups imparts the compound with distinctive chemical and biological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The 2,4-dioxo-pyrimidine moiety in this compound is known to exhibit strong binding affinity to various biological targets, making it a valuable component in drug discovery efforts. Researchers have explored its potential as an inhibitor of key enzymes involved in disease pathways, such as kinases and proteases. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase associated with cancer cell proliferation.

The synthesis of N-[3-(2,4-Dioxo-1H-pyrimidin-5-yl)phenyl]methanesulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material typically includes a substituted phenol derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the methanesulfonamide group. The formation of the pyrimidine ring is achieved through condensation reactions involving carbonyl compounds and nitrogen sources. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-cancer drugs due to its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in animal models without significant toxicity to healthy cells. Additionally, its stability under physiological conditions makes it a suitable candidate for further clinical trials.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable covalent bonds makes it an attractive option for use in polymer synthesis and surface modification techniques. Researchers have explored its potential as a cross-linking agent in the development of high-performance polymers for use in electronics and aerospace industries.

From an environmental perspective, the biodegradability and eco-friendliness of CAS No. 1261902-67-3 have been assessed through rigorous testing protocols. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This characteristic is particularly important for industrial applications where sustainability is a key consideration.

In conclusion, N-[3-(2,4-Dioxo-1H-pyrimidin-5-yl)phenyl]methanesulfonamide represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable biological profile make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.